Cas no 1361607-60-4 (2-(2,6-Dichlorophenyl)pyrimidine-5-methanol)

• Product Name: 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol
• CAS No: 1361607-60-4
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 4826775
• Update Time: 2025-10-29

2-(2,6-Dichlorophenyl)pyrimidine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol

• Inchi： 1S/C11H8Cl2N2O/c12-8-2-1-3-9(13)10(8)11-14-4-7(6-16)5-15-11/h1-5,16H,6H2
• InChI Key： BEPKMHZMEVXBBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1N=CC(CO)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.2
• Topological Polar Surface Area: 46

Additional information on 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol

2-(2,6-Dichlorophenyl)pyrimidine-5-methanol

2-(2,6-Dichlorophenyl)pyrimidine-5-methanol (CAS No. 1361607-60-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a methanol group and dichlorophenyl substituents. The presence of the dichlorophenyl group introduces interesting electronic and steric properties, making this compound a valuable building block in synthetic chemistry.

The synthesis of 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process while minimizing environmental impact.

One of the most notable applications of 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol is in the field of drug discovery. Its pyrimidine core is a common motif in many bioactive molecules, including antiviral agents and anticancer drugs. The dichlorophenyl substituents further enhance its pharmacokinetic properties, making it an attractive candidate for lead optimization studies. Recent studies have demonstrated its potential as a modulator of key enzymes involved in cellular signaling pathways.

In addition to its role in pharmaceuticals, 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol has found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for the development of new catalysts and sensors. For instance, researchers have utilized this compound to create highly sensitive detectors for trace metal ions in environmental samples.

The electronic properties of 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol have also been leveraged in the field of optoelectronics. Its ability to absorb light across a broad spectrum makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent experiments have shown that incorporating this compound into conjugated polymers can significantly enhance their charge transport properties.

From an environmental perspective, 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol has been studied for its role in bioremediation processes. Its ability to bind with certain pollutants has led to its use in designing novel sorbents for water treatment applications. This dual functionality—simultaneously acting as a chemical building block and an environmental remediation agent—underscores its versatility.

In conclusion, 2-(2,6-Dichlorophenyl)pyrimidine-5-methanol (CAS No. 1361607-60-4) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in both academic research and industrial development.